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Executive Summary

A comprehensive review of publicly available toxicological data for 2-Ethyl-5-
methylhexanamide (CAS No. 102450-10-2) reveals a significant lack of empirical data to
construct a complete safety profile. Currently, there are no registered studies on its acute or
chronic toxicity, genotoxicity, reproductive effects, or its potential for dermal and ocular irritation.
This document outlines the available information and details the necessary toxicological
endpoints that would be required to perform a thorough safety assessment, in line with
internationally recognized guidelines.

Chemical and Physical Properties

While toxicological data is scarce, the basic chemical and physical properties of 2-Ethyl-5-
methylhexanamide have been computed and are available through public databases like
PubChem.[1] A summary of these properties is presented in Table 1.

Table 1: Computed Chemical and Physical Properties of 2-Ethyl-5-methylhexanamide
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Property Value Source
Molecular Formula C9H19NO PubChem[1]
Molecular Weight 157.25 g/mol PubChem[1]
IUPAC Name 2-ethyl-5-methylhexanamide PubChem[1]
CAS Number 102450-10-2 PubChem[1]
XLogP3-AA (LogP) 2.2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 5 PubChem[1]

Note: These properties are computationally derived and have not been experimentally verified
in the available literature.

Toxicological Data: A Critical Gap

As of the date of this report, a thorough search of scientific literature and regulatory databases
has not yielded any specific toxicological studies for 2-Ethyl-5-methylhexanamide. To
establish a comprehensive safety profile, a suite of standardized tests would be necessary. The
following sections outline the typical experimental data required for a chemical substance of
this nature, largely based on the Organisation for Economic Co-operation and Development
(OECD) Guidelines for the Testing of Chemicals.[2][3]

Acute Toxicity

There is no available data on the acute toxicity of 2-Ethyl-5-methylhexanamide via oral,
dermal, or inhalation routes. Such studies are fundamental in determining the intrinsic toxicity
of a substance after a single exposure and are used to calculate metrics like the LD50 (Lethal
Dose, 50%).

Dermal and Ocular Irritation
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No studies were found that assess the potential of 2-Ethyl-5-methylhexanamide to cause skin
or eye irritation or corrosion.

Genotoxicity

There is no information on the genotoxic potential of 2-Ethyl-5-methylhexanamide. A standard
battery of in vitro and in vivo tests would be required to assess its potential to induce gene
mutations or chromosomal damage.

Repeated Dose Toxicity

Data on the effects of repeated or chronic exposure to 2-Ethyl-5-methylhexanamide is not
available. Sub-chronic (e.g., 28-day or 90-day studies) and chronic toxicity studies are essential
for identifying target organs and establishing a No-Observed-Adverse-Effect Level (NOAEL).

Reproductive and Developmental Toxicity

The potential effects of 2-Ethyl-5-methylhexanamide on fertility, reproduction, and embryonic
development have not been evaluated.

General Workflow for Toxicological Safety
Assessment

In the absence of specific data for 2-Ethyl-5-methylhexanamide, a generalized workflow for
the toxicological safety assessment of a chemical is presented below. This process illustrates
the logical progression from initial characterization to a comprehensive risk assessment.
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Phase 1: Hazard Identification

Physicochemical Characterization Literature Review & Analogue Analysis

:

In Silico / QSAR Modeling [@—

Phase ‘Y In Vitro & In Vivo Testing

Acute Toxicity (Oral, Dermal, Inhalation)

;

Dermal & Ocular Irritation

l

Genotoxicity (e.g., Ames, Micronucleus)

l

Repeated Dose Toxicity (28-day, 90-day)

:

Reproductive & Developmental Toxicity

Phase 3: Dose-Response & Risk Characterization

Dose-Response Assessment

l

Derivation of Health-Based Guidance Values (e.g., NOAEL, PDE) Exposure Assessment

:

Risk Characterization

Click to download full resolution via product page

A generalized workflow for toxicological safety assessment.
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Conclusion and Recommendations

The current body of scientific and regulatory literature does not contain sufficient data to
complete a safety and toxicological profile for 2-Ethyl-5-methylhexanamide. For any
application involving potential human exposure, it is strongly recommended that a full suite of
toxicological studies, following established international guidelines such as those from the
OECD, be conducted. The absence of data precludes the establishment of any safe exposure
levels and highlights a critical knowledge gap for this compound. Researchers and developers
should proceed with caution and consider commissioning the necessary studies to ensure
safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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